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molecular formula C13H12BrNO2 B2961724 3-(benzyloxy)-5-bromo-1-methylpyridin-2(1H)-one CAS No. 1333146-86-3

3-(benzyloxy)-5-bromo-1-methylpyridin-2(1H)-one

Cat. No. B2961724
CAS RN: 1333146-86-3
M. Wt: 294.148
InChI Key: ARIKPCZRYQDZJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09309199B2

Procedure details

To a solution of 3-(benzyloxy)-5-bromopyridin-2-ol ((5.8 g, 20.7 mmol) in DMF (75 mL) was added Cs2CO3 (8.8 g, 26.9 mmol). A solution of MeI (1.62 mL, 25.9 mmol) in DMF (10 mL) was added dropwise to this mixture. After stirring at room temperature for 3 h, the reaction mixture was concentrated. The residue was taken up in H2O and the aqueous solution was extracted with CH2Cl2 (3×). Combined organic solutions washed with brine (1×), dried over Na2SO4 and concentrated. Purification by flash chromatography (250 g silica gel, 50% EtOAc in hexanes) afforded 4.02 g (66%) of 3-(benzyloxy)-5-bromo-1-methylpyridin-2(1H)-one as a white solid. 1H NMR (500 MHz, CDCl3): δ 7.43-7.32 (m, 5H), 7.05 (s, 1H), 6.91 (s, 1H), 5.11 (s, 2H).
Name
3-(benzyloxy)-5-bromopyridin-2-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
8.8 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
75 mL
Type
solvent
Reaction Step One
Name
MeI
Quantity
1.62 mL
Type
reactant
Reaction Step Two
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
3-(benzyloxy)-5-bromo-1-methylpyridin-2(1H)-one
Yield
66%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:8][C:9]1[C:10]([OH:16])=[N:11][CH:12]=[C:13]([Br:15])[CH:14]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[C:17]([O-])([O-])=O.[Cs+].[Cs+].CI>CN(C=O)C>[CH2:1]([O:8][C:9]1[C:10](=[O:16])[N:11]([CH3:17])[CH:12]=[C:13]([Br:15])[CH:14]=1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:1.2.3|

Inputs

Step One
Name
3-(benzyloxy)-5-bromopyridin-2-ol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)OC=1C(=NC=C(C1)Br)O
Name
Cs2CO3
Quantity
8.8 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
Name
DMF
Quantity
75 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
MeI
Quantity
1.62 mL
Type
reactant
Smiles
CI
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at room temperature for 3 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
the reaction mixture was concentrated
EXTRACTION
Type
EXTRACTION
Details
the aqueous solution was extracted with CH2Cl2 (3×)
WASH
Type
WASH
Details
Combined organic solutions washed with brine (1×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
Purification by flash chromatography (250 g silica gel, 50% EtOAc in hexanes)

Outcomes

Product
Details
Reaction Time
 3 h
Name
3-(benzyloxy)-5-bromo-1-methylpyridin-2(1H)-one
Type
product
Smiles
C(C1=CC=CC=C1)OC=1C(N(C=C(C1)Br)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.02 g
YIELD: PERCENTYIELD 66%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.